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Compound of Interest

Compound Name: 3c-b-Fly hydrochloride

Cat. No.: B592872

Application Notes and Protocols: 3c-b-Fly
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 3c-b-Fly hydrochloride is a research chemical. Its physiological and toxicological
properties are not fully known.[1] This compound is intended for forensic and research
purposes only and is not for human or veterinary use.[1][2] All handling and experiments should
be conducted by trained personnel in a controlled laboratory setting, adhering to all local
regulations and safety guidelines.

Product Information

3c-b-Fly hydrochloride is an a-methylated analog of 2C-B-FLY and the dihydrofuran analog of
4-bromo-2,5-dimethoxyamphetamine (DOB). It is classified as a potent 5-HT2A and 5-HT2C
receptor agonist.[1] These application notes provide essential information and protocols for the
proper handling, storage, and use of this compound in a research setting.

Chemical and Physical Properties

The fundamental properties of 3c-b-Fly hydrochloride are summarized below. The compound
is typically supplied as a crystalline solid with a purity of 295%.[1]
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Property Value Reference

8-bromo-2,3,6,7-tetrahydro-a-
methyl-benzo[1,2-b:4,5-

Formal Name _ _ [1]
b'ldifuran-4-ethanamine,

monohydrochloride

CAS Number 178557-19-2 [1]
Molecular Formula C13H16BrNO2 « HCI [1]
Formula Weight 334.6 g/mol [1]
Formulation A crystalline solid [1]
Purity >95% [1]
Amax 315 nm [1]

Storage and Stability

Proper storage is critical to maintain the integrity and stability of 3c-b-Fly hydrochloride. The
following table outlines the recommended storage conditions and known stability data.
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Condition Temperature Duration Notes Reference
Recommended

Solid (Neat) -20°C > 5 years for long-term [1]
storage.

Sealed storage,
In Solvent -80°C 6 months away from

moisture.

Sealed storage,

In Solvent -20°C 1 month away from
moisture.
Typical for
o Room continental US;
Shipping < 2 weeks [1]
Temperature may vary
elsewhere.

Safety and Handling Protocol

Due to the unknown toxicological profile, extreme caution must be exercised.[1] All operations
should be performed within a certified chemical fume hood.

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory:
o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)

o Laboratory coat

Handling Precautions

e Avoid Inhalation: Do not breathe dust or aerosols. Handle the solid compound with care to
avoid generating dust.
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e Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, rinse the
affected area thoroughly with water.

e Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.

e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.

Spill & Disposal Procedures

» Spills: For minor spills of the solid, carefully sweep up the material, place it in a sealed
container, and hold for waste disposal. Avoid raising dust. For solutions, absorb with an inert
material (e.g., vermiculite, sand) and place in a sealed container for disposal.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

Experimental Protocols
Protocol for Receiving and Logging Compound

Proper inventory management is crucial for research integrity and safety.
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Receive Shipment

'

Inspect Package for Damage

:

Verify Compound Identity
(Check Label vs. Order)

:

Log Compound Details
(CAS No., Batch, Date)

:

Transfer to Long-Term Storage
(-20°C Freezer)

:

Update Inventory Record

Click to download full resolution via product page

Caption: Workflow for receiving and logging research compounds.

Protocol for Preparation of Stock Solutions

Stock solutions should be prepared with high-purity solvents in a clean environment. The
hydrochloride salt form enhances stability and handling properties for research.[3]

4.2.1 Solubility Data
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Solvent Concentration Reference
DMSO 5 mg/mL [1112]
DMF 1 mg/mL [1][2]
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [11[2]

4.2.2 Solution Preparation Workflow

Equilibrate Compound to
Room Temperature

Weigh Required Mass
in Fume Hood

Add Solvent (e.g., DMSO)
to Desired Concentration

Vortex and/or Sonicate
Until Fully Dissolved

Create Small-Volume Aliquots
in Labeled Cryovials

Store Aliquots at -20°C or -80°C
(See Table 2.0)

Click to download full resolution via product page

Caption: Workflow for preparing stock solutions and aliquots.
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Methodology:

Allow the vial of solid 3c-b-Fly hydrochloride to equilibrate to room temperature before
opening to prevent condensation.

e In a chemical fume hood, weigh the desired amount of the compound using a calibrated
analytical balance.

o Transfer the solid to a sterile, appropriate-sized vial (e.g., glass vial with a PTFE-lined cap).

o Add the appropriate volume of high-purity solvent (e.g., DMSO) to achieve the target
concentration (e.g., 5 mg/mL).

o Cap the vial securely and vortex thoroughly. If necessary, use a sonicator bath to ensure
complete dissolution.

o Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in clearly
labeled cryovials.

o Store the aliquots at the recommended temperature (-20°C for short-term, -80°C for long-
term) to minimize freeze-thaw cycles.

Application Notes
Analytical Characterization

Several analytical techniques are suitable for the identification and quantification of 3c-b-Fly
hydrochloride.

o High-Performance Liquid Chromatography (HPLC): Useful for separating and quantifying the
compound.[3]

e Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Provides a highly sensitive and
selective method for analysis in biological matrices.[3]

o Gas Chromatography-Mass Spectrometry (GC-MS): A robust technique for the identification
of psychoactive substances.[3] Cayman Chemical maintains a GC-MS spectral library that
may contain data for this compound.[1]
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In Vitro Pharmacology & Signaling Pathway

3c-b-Fly hydrochloride is a potent agonist of the serotonin 5-HT2A and 5-HT2C receptors.[1]
These are Gg/11-coupled G-protein coupled receptors (GPCRS). Activation of these receptors
initiates a well-characterized intracellular signaling cascade.
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Caption: Simplified 5-HT2A/2C (Gg-coupled) signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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